Cas no 19922-85-1 (Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]-)
19922-85-1 structure
Product Name:Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]-
CAS No:19922-85-1
MF:C9H10Cl2S
MW:221.146699428558
CID:170688
PubChem ID:230259
Update Time:2025-04-19
Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]-
- 1-chloro-2-(2-chloroethylsulfanylmethyl)benzene
- (2-Chlor-aethyl)-(2-chlor-benzyl)-sulfid
- (2-chloro-ethyl)-(2-chloro-benzyl)-sulfide
- 1-chloro-2-{[(2-chloroethyl)sulfanyl]methyl}benzene
- AC1L5J5A
- AC1Q3PIO
- AG-K-89657
- AR-1C2274
- CTK4E2750
- NSC24910
- 19922-85-1
- NSC-24910
- 1-chloro-2-(2-chloroethylsulfanyl-methyl)benzene
- DTXSID70282199
-
- Inchi: 1S/C9H10Cl2S/c10-5-6-12-7-8-3-1-2-4-9(8)11/h1-4H,5-7H2
- InChI Key: METHRNHPAHSJPF-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CSCCCl
Computed Properties
- Exact Mass: 219.9882
- Monoisotopic Mass: 219.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.256
- Boiling Point: 306.4°Cat760mmHg
- Flash Point: 133.3°C
- Refractive Index: 1.574
- PSA: 0
- LogP: 3.81200
Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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